9-(4-methylbenzyl)-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole hydrochloride

• IUPAC Name: 4-[(4-methylphenyl)methyl]-1,2-dihydroimidazo[1,2-a]benzimidazole;hydrochloride
• InChI: InChI=1S/C17H17N3.ClH/c1-13-6-8-14(9-7-13)12-20-16-5-3-2-4-15(16)19-11-10-18-17(19)20;/h2-9H,10-12H2,1H3;1H
• InChI Key: COYYBUXAZLQCRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3N4C2=NCC4.Cl
• Molecular Formula: C17H18ClN3
• Molecular Weight: 299.8 g/mol

Description

The compound “9-(4-methylbenzyl)-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole hydrochloride” is a derivative of benzimidazole. Benzimidazole nucleus is a constituent of many bioactive heterocyclic compounds that are of wide interest because of their diverse biological and clinical applications. Moreover, benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system.

Synthesis Analysis

Benzimidazole is produced by condensation of o-phenylenediamine with formic acid, or the equivalent trimethyl orthoformate. 2-Substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation. The synthetic pathway to the various benzimidazole usually proceeds through two steps; first, the construction of desired benzene ring-containing 1–2 diamino groups followed by the ring closer of the compound (o-phenylenediamine) to construct the imidazole ring.

Molecular Structure Analysis

The X-ray crystal structure analysis of selected benzimidazole derivatives, including 1-(4-methylbenzyl)-2-(4-methylphenyl)-1H-benzimidazole (MBMPBI), has been reported. The benzimidazole cores of the two independent molecules are planar.

Chemical Reactions Analysis

Benzimidazole is a base and can be deprotonated with stronger bases. The imine can be alkylated and also serves as a ligand in coordination chemistry.

Physical And Chemical Properties Analysis

Benzimidazole is a heterocyclic aromatic organic compound. It is a white solid that appears in form of tabular crystals. The melting point is 170 to 172 °C.

Mechanism of Action

While the specific mechanism of action for “9-(4-methylbenzyl)-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole hydrochloride” is not available in the retrieved data, benzimidazole derivatives are known to interact easily with the biopolymers of the living system due to their structural similarity to naturally occurring nucleotides.

Future Directions

Benzimidazole derivatives have been extensively studied for their diverse biological and clinical applications. The research and development of imidazole- and benzimidazole-containing drugs is an increasingly active and attractive topic of medicinal chemistry. This suggests that there could be potential for further exploration and development of “9-(4-methylbenzyl)-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole hydrochloride” in the future.